N-cyclopropyl-N-(5-mercapto-1,3,4-thiadiazol-2-yl)propanamide
Description
N-cyclopropyl-N-(5-mercapto-1,3,4-thiadiazol-2-yl)propanamide (CMTPA) is a small molecule with a variety of applications in scientific research. It is a cyclopropyl amide derivative of 5-mercapto-1,3,4-thiadiazole, and has been used in a wide range of studies since its synthesis in 1987. CMTPA has been used for its biochemical and physiological effects, as well as its ability to act as a substrate for enzymes and other proteins.
Scientific Research Applications
Anticancer Activity
1,3,4-Thiadiazole derivatives have emerged as promising candidates for designing new antitumor agents. These compounds exhibit cytotoxic properties and can potentially inhibit cancer cell replication . Specifically, N-cyclopropyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide has demonstrated significant cytotoxic activity against breast cancer and lung cancer cell lines . Researchers continue to explore its potential as an anticancer drug.
Antimicrobial Properties
Thiadiazole derivatives, including N-cyclopropyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide, exhibit antimicrobial activity. These compounds have been investigated for their effectiveness against various pathogens, including bacteria and fungi . Their bioisosteric relationship with pyrimidine allows them to disrupt processes related to DNA replication, making them potential candidates for antimicrobial therapies.
Antifungal Activity
The compound also shows antifungal properties, which could be valuable in treating fungal infections. Researchers have explored its efficacy against different fungal strains .
Antimycobacterial Potential
N-cyclopropyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide derivatives have been evaluated for their antimycobacterial activity. These compounds may offer a novel approach to combating mycobacterial infections .
Analgesic and Anti-Inflammatory Effects
Studies suggest that thiadiazole derivatives, including our compound of interest, possess analgesic and anti-inflammatory properties. These effects make them relevant in pain management and inflammation-related conditions .
Neuropharmacological Applications
Thiadiazole derivatives have been investigated for their neuropharmacological effects. They exhibit antipsychotic, antidepressant, and anticonvulsant activities, which could be relevant in treating neurological disorders .
properties
IUPAC Name |
N-cyclopropyl-N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3OS2/c1-2-6(12)11(5-3-4-5)7-9-10-8(13)14-7/h5H,2-4H2,1H3,(H,10,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VENZWTXKZARVDJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N(C1CC1)C2=NNC(=S)S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)-N,N-bis(2-methoxyethyl)acetamide](/img/structure/B2804353.png)
![N-(4-ethylphenyl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide](/img/structure/B2804354.png)
![(E)-2-amino-N-(2,5-dimethylphenyl)-1-((pyridin-4-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide](/img/structure/B2804358.png)
![(E)-N-cyclopropyl-3-(3,4-dimethoxyphenyl)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)acrylamide](/img/structure/B2804359.png)
![ethyl (2-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)ethyl)carbamate](/img/structure/B2804363.png)
![3',4'-dichloro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)-[1,1'-biphenyl]-4-carboxamide](/img/structure/B2804366.png)
![6-Fluoro-3-(4-methoxyphenyl)sulfonyl-1-[(4-methylphenyl)methyl]quinolin-4-one](/img/structure/B2804367.png)
![4-chloro-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide](/img/structure/B2804370.png)